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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance for the safe handling of
SBI-115, a TGR5 antagonist. Adherence to these procedures is critical to minimize risk and
ensure a safe research environment.

Personal Protective Equipment (PPE) and Safety
Measures

When handling SBI-115, a comprehensive approach to personal protection is necessary. The
following table summarizes the required personal protective equipment.
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Personal Protective Specifications and
Body Part .
Equipment Remarks

) ) Must be worn at all times in the
Safety Glasses with Side i
Eyes/Face ) laboratory. A face shield may
Shields or Goggles )
be required for splash hazards.

Nitrile or neoprene gloves are

recommended. Inspect gloves
Hands Chemical-resistant Gloves for integrity before each use

and dispose of them properly

after handling the compound.

A full-sleeved lab coat is

mandatory to protect skin and
Body Laboratory Coat ) )

clothing from potential

contamination.

Use in a well-ventilated area or
under a chemical fume hood. If
) ) ) dust or aerosols are
Respiratory Respirator (if necessary)
generated, a NIOSH-approved
respirator may be required

based on a risk assessment.

Operational and Disposal Plans

Safe and effective research requires meticulous planning from initial handling to final disposal.
The following protocols provide a step-by-step guide for working with SBI-115.

Experimental Protocols

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
o Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

 Recommended storage temperature is -20°C for long-term stability.[1]
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» Keep away from incompatible materials such as strong oxidizing agents.
Preparation of Solutions:

 All handling of the solid compound and preparation of solutions should be conducted in a
certified chemical fume hood.

» To prepare a stock solution, dissolve SBI-115 in a suitable solvent such as Dimethyl
Sulfoxide (DMSO).

e Avoid generating dust when handling the solid form.

e Ensure all labware used for handling the compound is clean and dry.

Handling:

o Wear all required personal protective equipment as outlined in the table above.
» Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

» Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Spill Response:

 In case of a small spill, carefully absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

» Place the absorbed material into a sealed container for proper disposal.
o Ventilate the area of the spill.

o For larger spills, evacuate the area and contact the appropriate environmental health and
safety personnel.

Disposal:
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» Dispose of waste SBI-115 and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Do not dispose of the compound down the drain or in the general trash.

» Consult with your institution's environmental health and safety department for specific
disposal guidelines.

SBI-115 Handling Workflow

The following diagram illustrates the key stages of the operational workflow for handling SBI-
115, from initial receipt to final disposal.

Preparation Handling (in Fume Hood) Post-Experiment Disposal

Secure Storage (-20°C) 8 Weighing Solid Solution Preparation (DMSO) rimen -| Decontaminate Workspace & Equipment H Collect Waste |>H

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of SBI-115.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Handling Protocols for SBI-115].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681503#personal-protective-equipment-for-
handling-sbhi-115]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681503?utm_src=pdf-body
https://www.benchchem.com/product/b1681503?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/SBI-115.html?locale=ja-JP
https://www.benchchem.com/product/b1681503#personal-protective-equipment-for-handling-sbi-115
https://www.benchchem.com/product/b1681503#personal-protective-equipment-for-handling-sbi-115
https://www.benchchem.com/product/b1681503#personal-protective-equipment-for-handling-sbi-115
https://www.benchchem.com/product/b1681503#personal-protective-equipment-for-handling-sbi-115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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